N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-3-fluorobenzenesulfonamide

• IUPAC Name: N-[[4-(dimethylamino)-6-piperidin-1-yl-1,3,5-triazin-2-yl]methyl]-3-fluorobenzenesulfonamide
• InChI: InChI=1S/C17H23FN6O2S/c1-23(2)16-20-15(21-17(22-16)24-9-4-3-5-10-24)12-19-27(25,26)14-8-6-7-13(18)11-14/h6-8,11,19H,3-5,9-10,12H2,1-2H3
• InChI Key: UXVIHPPBZSLYIE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N2CCCCC2)CNS(=O)(=O)C3=CC=CC(=C3)F
• Molecular Formula: C17H23FN6O2S
• Molecular Weight: 394.5 g/mol
• CAS No.: 2034407-16-2

Description

N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-3-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C17H23FN6O2S and its molecular weight is 394.47. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

One study explored the adsorption and corrosion inhibition properties of piperidine derivatives, focusing on their effects on the corrosion of iron. Quantum chemical calculations and molecular dynamics simulations were performed to investigate these properties, highlighting the potential of these compounds in protecting metals from corrosion (Kaya et al., 2016).

Antioxidant and Enzyme Inhibition

Another research area includes the antioxidant properties and enzyme inhibitory activities of benzenesulfonamides incorporating 1,3,5-triazine motifs. These compounds were investigated for their potential in treating diseases associated with oxidative stress and enzyme dysregulation, such as Alzheimer's, Parkinson's, and pigmentation disorders (Lolak et al., 2020).

Antimicrobial Activity

The synthesis and characterization of novel sulfonamide derivatives have shown significant antimicrobial activity against various microbial strains, indicating their potential application in developing new antimicrobial agents (Desai et al., 2016).

Cancer Research

Research into the structural investigation of AND-1184, a potential active pharmaceutical ingredient (API) for treating dementia, reveals insights into the drug's solid-state properties. This study underscores the relevance of such compounds in the development of treatments for neurological conditions (Pawlak et al., 2021).

Carbonic Anhydrase Inhibition

A series of ureido benzenesulfonamides incorporating 1,3,5-triazine motifs were synthesized and evaluated as inhibitors of human carbonic anhydrase, a key enzyme involved in various diseases. These inhibitors showed potent activity, particularly against the tumor-associated isoform hCA IX, highlighting their potential in cancer therapy (Lolak et al., 2019).